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Compound of Interest

Compound Name: (Z)-pent-3-en-2-ol

Cat. No.: B15360816 Get Quote

Essential Safety and Handling Guide for (Z)-
pent-3-en-2-ol
For researchers, scientists, and professionals in drug development, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for (Z)-pent-3-en-2-ol, including personal protective equipment (PPE), operational

protocols, and disposal plans.

(Z)-pent-3-en-2-ol is a flammable liquid and requires careful handling to prevent exposure and

ensure a safe laboratory environment.[1] Adherence to the following guidelines is critical.

Quantitative Safety Data
The following table summarizes key quantitative safety data for 3-Penten-2-ol. This information

is crucial for risk assessment and the implementation of appropriate safety measures.
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Property Value Source

Flash Point 82.00 °F / 27.80 °C (estimated) [2]

GHS Classification
Flammable liquids (Category

3)
[1]

Signal Word Warning [1]

Hazard Statement
H226: Flammable liquid and

vapor

CAS Number 1569-50-2 [1]

Molecular Formula C5H10O [3]

Molecular Weight 86.13 g/mol [3]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is mandatory when

handling (Z)-pent-3-en-2-ol:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

EN166 standards.[1]

Skin Protection:

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1]

Body Protection: Wear protective clothing, including a lab coat. For larger quantities or

increased risk of splashing, flame-retardant antistatic protective clothing is recommended.

[1]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Experimental Protocols: Safe Handling and Storage
Handling:
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Always work in a well-ventilated area, preferably in a chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking is

permitted in the handling area.[1]

Use non-sparking tools and explosion-proof electrical equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Avoid contact with skin, eyes, and clothing.[1] Do not ingest or inhale.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat and sources of ignition.

Incompatible materials to avoid include acids and strong oxidizing agents.[1]

First Aid Measures
Immediate action is crucial in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[1]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes. Seek medical attention if symptoms persist.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention.[1]

Spills and Disposal
Accidental Release Measures:
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Remove all sources of ignition.[1]

Use personal protective equipment.[4]

Absorb the spill with an inert absorbent material.[1]

Use spark-proof tools for cleanup.[1]

Collect the absorbed material in a suitable, closed container for disposal.[1]

Disposal:

Dispose of the contents and container to an approved waste disposal plant.[1]

Do not empty into drains.[1]

Workflow for Safe Handling of (Z)-pent-3-en-2-ol
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Caption: Workflow for the safe handling of (Z)-pent-3-en-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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